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Compound of Interest

Compound Name: Trisodium HEDTA

Cat. No.: B7802412

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Trisodium HEDTA
(N-(hydroxyethyl)ethylenediamine-N,N',N'-triacetic acid trisodium salt) stock solutions for
laboratory use. Trisodium HEDTA is a versatile chelating agent employed to sequester metal
ions in various scientific and pharmaceutical applications, thereby enhancing the stability and
efficacy of formulations.[1][2]

Chemical and Physical Properties

Trisodium HEDTA is a substituted amine that functions as a potent chelating agent, forming
stable, water-soluble complexes with polyvalent metal ions.[1][3] This property is crucial in
preventing metal-catalyzed degradation of active pharmaceutical ingredients and other
sensitive reagents.[2][4] Its high water solubility and stability under ambient conditions make it
a convenient reagent for various laboratory applications.[5][6]

Table 1: Properties of Trisodium HEDTA
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Property Value Reference
Molecular Formula C1o0H15N2NasO7 [3]
Molecular Weight 344.20 g/mol [3]
Appearance \.Nhi.te crystalline powder or (115]
liquid

Solubility in Water 480 g/L at 20 °C [5]

pH of 1% Solution ~11.2 [5]

Melting Point 288 °C (decomposes) [5]1[6]

Store at room temperature in a
Storage ] ) [5][6]
tightly closed container.

Experimental Protocol: Preparation of 0.5 M
Trisodium HEDTA Stock Solution (pH 8.0)

This protocol details the procedure for preparing 1 liter of a 0.5 M Trisodium HEDTA stock
solution. This concentration is a common starting point for many applications. The pH is
adjusted to 8.0, as the chelating capacity of HEDTA is pH-dependent, and this pH is suitable for
many biological applications.[2]

Materials and Equipment:

e Trisodium HEDTA powder (Molecular Weight: 344.20 g/mol )

e Deionized or distilled water (dH20)

o Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M) for pH adjustment
e Hydrochloric acid (HCI) solution (e.g., 1 M) for pH adjustment (optional)

o Beaker (2L)

e Graduated cylinder (1 L)
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e Magnetic stirrer and stir bar
e pH meter

e Weighing scale

e Spatula and weighing paper
» Autoclave (for sterilization)
o Sterile storage bottles
Procedure:

« Initial Water Measurement: Pour approximately 800 mL of dH20 into a 2 L beaker. This initial
volume allows for the addition of reagents and pH adjustment without overflowing.

o Weighing Trisodium HEDTA: Accurately weigh out 172.10 g of Trisodium HEDTA powder
using a weighing scale and weighing paper.

o Dissolution: Add the weighed Trisodium HEDTA powder to the beaker of dH20 while stirring
with a magnetic stir bar. The solution may appear cloudy or milky as the powder is not fully
soluble at neutral pH.

e pH Adjustment:

o Slowly add NaOH pellets or a concentrated NaOH solution to the suspension while
continuously monitoring the pH with a calibrated pH meter.

o Continue adding NaOH until the Trisodium HEDTA completely dissolves and the pH of
the solution reaches 8.0. Be patient, as dissolution can take time.

o If the pH overshoots, it can be carefully adjusted back down with a dilute HCI solution,
though it is best to add the base slowly to avoid this.

e Final Volume Adjustment: Once the powder is fully dissolved and the pH is stable at 8.0,
carefully transfer the solution to a 1 L graduated cylinder.
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» Bringing to Volume: Add dH20 to bring the final volume of the solution to exactly 1 L.

 Sterilization: For applications requiring sterility, filter-sterilize the solution through a 0.22 um
filter or autoclave it. If autoclaving, use a container that is larger than the final volume to
prevent boiling over.[7]

» Storage: Store the 0.5 M Trisodium HEDTA stock solution at room temperature in a clearly
labeled, sterile, and tightly capped bottle.[5][6]

Table 2: Reagent Quantities for Preparing 0.5 M Trisodium HEDTA (pH 8.0)

Approximat
Final Molecular Mass e Starting
Volume Molarity (M) Reagent Weight ( Required Water
(mL) g/mol ) (9) Volume
(mL)
Trisodium
100 0.5 344.20 17.21 80
HEDTA
Trisodium
250 0.5 344.20 43.03 200
HEDTA
Trisodium
500 0.5 344.20 86.05 400
HEDTA
Trisodium
1000 0.5 344.20 172.10 800
HEDTA

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a Trisodium HEDTA stock
solution.
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Preparation Phase

Measure ~80% of Weigh Trisodiur m ‘Add powder to water) | | (“Slowly add NaOH
final dH20 volume HEDTA powder and stir 10 adjust pH to

Click to download full resolution via product page
Caption: Workflow for Trisodium HEDTA stock solution preparation.

Applications in Research and Drug Development

Trisodium HEDTA is a valuable excipient in the pharmaceutical industry and a useful reagent
in research laboratories due to its ability to chelate metal ions.[4] Common applications include:

o Stabilization of Formulations: It prevents the degradation of active pharmaceutical
ingredients that can be catalyzed by trace metal ions.[2]

e Enhancing Preservative Efficacy: By chelating metal ions that can support microbial growth,
it can improve the effectiveness of preservatives.[3]

o Buffer Preparation: It is a component of various buffers used in molecular biology and
biochemistry to inhibit metalloenzymes such as DNases.

e Cell Culture: It can be used to detach adherent cells from culture surfaces by chelating
calcium and magnesium ions.

o Analytical Chemistry: It is used as a masking agent in complexometric titrations.[2]

When using Trisodium HEDTA stock solutions, it is crucial to consider the final concentration
required for the specific application and to account for any potential interactions with other
components in the system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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